Cas no 685130-32-9 (2-{1-(2H-1,3-benzodioxol-5-yl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid)

• Product Name: 2-{1-(2H-1,3-benzodioxol-5-yl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid
• CAS No: 685130-32-9
• MF: C₁₇H₁₂N₂O₆S
• MW: 372.351983070374
• CID: 6008962
• PubChem ID: 2937129
• Update Time: 2025-05-25

2-{1-(2H-1,3-benzodioxol-5-yl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2H-1,3-benzodioxol-5-yl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid
• 2-((1-(benzo[d][1,3]dioxol-5-yl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid
• 3-Pyridinecarboxylic acid, 2-[[1-(1,3-benzodioxol-5-yl)-2,5-dioxo-3-pyrrolidinyl]thio]-
• MFCD03545047
• AKOS000571270
• EU-0015548
• F1383-0022
• SCHEMBL15709180
• 2-[1-(1,3-benzodioxol-5-yl)-2,5-dioxopyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid
• 685130-32-9
• AB00685990-01
• AKOS016318014
• 2-{[1-(2H-1,3-BENZODIOXOL-5-YL)-2,5-DIOXOPYRROLIDIN-3-YL]SULFANYL}PYRIDINE-3-CARBOXYLIC ACID

• Inchi： 1S/C17H12N2O6S/c20-14-7-13(26-15-10(17(22)23)2-1-5-18-15)16(21)19(14)9-3-4-11-12(6-9)25-8-24-11/h1-6,13H,7-8H2,(H,22,23)
• InChI Key： IKYDCZZTGKLTIZ-UHFFFAOYSA-N
• SMILES： C1(SC2CC(=O)N(C3=CC=C4OCOC4=C3)C2=O)=NC=CC=C1C(O)=O

Computed Properties

• Exact Mass: 372.04160728g/mol
• Monoisotopic Mass: 372.04160728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-{1-(2H-1,3-benzodioxol-5-yl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid

Compound CAS No 685130-32-9: 2-{1-(2H-1,3-benzodioxol-5-yl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid

Compound CAS No 685130-32-9, also known as 2-{1-(2H-1,3-benzodioxol-5-yl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid, is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. The molecule consists of a pyridine ring substituted with a carboxylic acid group at position 3 and a sulfanyl group attached to a pyrrolidine moiety at position 2. The pyrrolidine ring is further substituted with a benzodioxole group at position 1, creating a highly functionalized structure.

The benzodioxole group in the molecule is a key feature that contributes to its electronic and steric properties. Benzodioxoles are known for their ability to act as electron-withdrawing groups, which can influence the reactivity of the compound in various chemical reactions. The pyrrolidine ring, being part of the sulfanyl group, adds flexibility and can potentially participate in hydrogen bonding or other non-covalent interactions. The pyridine ring serves as a rigid framework that can enhance the stability of the molecule and facilitate specific interactions depending on its substituents.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various synthetic strategies to construct the molecule, including multi-component reactions, coupling reactions, and stepwise synthesis. The use of green chemistry principles has been emphasized in these studies to minimize environmental impact and improve sustainability. For instance, catalytic methods using transition metals like palladium or copper have been employed to achieve high yields and selectivity in the formation of key intermediates.

The sulfanyl group in the molecule has been identified as a critical site for functionalization. By modifying this group, chemists can tailor the compound's properties for specific applications. For example, substitution with different sulfur-containing groups has been explored to enhance solubility, bioavailability, or reactivity. These modifications have opened up new avenues for exploring the compound's potential in drug discovery and materials science.

In terms of applications, CAS No 685130-32-9 has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for developing novel drugs targeting specific biological pathways. Its ability to modulate enzyme activity or bind to receptors makes it an interesting candidate for drug design. Recent studies have demonstrated its activity against certain enzymes involved in metabolic disorders, suggesting its potential as a therapeutic agent.

Additionally, this compound has been explored for its role in materials science, particularly in the development of functional materials with tailored properties. Its rigid structure and ability to form supramolecular assemblies make it suitable for applications such as sensors, catalysts, or advanced materials for energy storage. Researchers have also investigated its use in polymer chemistry, where it can serve as a building block for constructing advanced polymeric systems with enhanced mechanical or electronic properties.

The benzodioxole moiety in the molecule has also been linked to antioxidant activity. Studies have shown that compounds containing benzodioxole groups can scavenge free radicals and protect against oxidative stress. This property makes CAS No 685130-32-9 a potential candidate for applications in food additives or cosmetic products where antioxidant activity is desired.

From an environmental perspective, researchers have examined the biodegradability and toxicity of this compound. Initial findings suggest that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further studies are required to fully understand its environmental impact and ensure its safe use in commercial applications.

In conclusion, CAS No 685130-32-9: 2-{1-(2H-1,3-benzodioxol-5-yl)-2,5-dioxopyrrolidin-3-yldisulfanyl}pyridine-carboxylic acid is a versatile compound with significant potential across multiple disciplines. Its unique molecular structure allows for diverse functionalization and application opportunities. As research continues to uncover its properties and capabilities, this compound is likely to play an increasingly important role in advancing both scientific knowledge and practical innovations.